Cas no 608514-93-8 (Benzonitrile, 3-(cyclopropyloxy)-4-hydroxy- (9CI))

Benzonitrile, 3-(cyclopropyloxy)-4-hydroxy- (9CI) structure
608514-93-8 structure
Product Name:Benzonitrile, 3-(cyclopropyloxy)-4-hydroxy- (9CI)
CAS No:608514-93-8
MF:C10H9NO2
MW:175.183962583542
CID:1023198
PubChem ID:11480755
Update Time:2025-04-20

Benzonitrile, 3-(cyclopropyloxy)-4-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-(cyclopropyloxy)-4-hydroxy- (9CI)
    • 3-cyclopropyloxy-4-hydroxybenzonitrile
    • DB-285705
    • 608514-93-8
    • 3-CYCLOPROPOXY-4-HYDROXYBENZONITRILE
    • MB20177
    • BENZONITRILE, 3-(CYCLOPROPYLOXY)-4-HYDROXY-
    • Inchi: 1S/C10H9NO2/c11-6-7-1-4-9(12)10(5-7)13-8-2-3-8/h1,4-5,8,12H,2-3H2
    • InChI Key: OFMNFPPKAMPMGL-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C#N)C=CC=1O)C1CC1

Computed Properties

  • Exact Mass: 175.063328530g/mol
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 53.2Ų

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